Cas no 127567-04-8 (Pyrimidine, 2-[4-[(2-fluorooctyl)oxy]phenyl]-5-nonyl-)

• Product Name: Pyrimidine, 2-[4-[(2-fluorooctyl)oxy]phenyl]-5-nonyl-
• CAS No: 127567-04-8
• MF: C₂₇H₄₁FN₂O
• MW: 428.62565112114
• CID: 1225654
• Update Time: 2024-08-05

Pyrimidine, 2-[4-[(2-fluorooctyl)oxy]phenyl]-5-nonyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[4-[(2-fluorooctyl)oxy]phenyl]-5-nonyl-

• Inchi： 1S/C27H41FN2O/c1-3-5-7-9-10-11-12-14-23-20-29-27(30-21-23)24-16-18-26(19-17-24)31-22-25(28)15-13-8-6-4-2/h16-21,25H,3-15,22H2,1-2H3
• InChI Key： RHJWDJYFKJZIAO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OCC(F)CCCCCC)C=C2)=NC=C(CCCCCCCCC)C=N1

Computed Properties

• Exact Mass: 428.32053

Experimental Properties

• Density: 0.985±0.06 g/cm3(Predicted)
• Boiling Point: 485.2±45.0 °C(Predicted)
• PSA: 35.01
• pka: 1.82±0.22(Predicted)